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2-chloro-1-(tetrahydro-2-furanyl)ethanone is a bifunctional organic compound featuring a
saturated tetrahydrofuran (THF) ring and an a-chloro ketone moiety. While not a commonplace
laboratory chemical with an extensive, dedicated safety profile, its structural components are
well-characterized in other molecules. This guide, therefore, adopts a structure-activity
relationship (SAR) approach to proactively define its potential hazards and establish robust
safety protocols. For researchers in drug development and organic synthesis, understanding
the hazards inherent to both the electrophilic a-chloro ketone and the ether-based THF ring is
paramount for safe and effective utilization. This document synthesizes data from close
structural analogues to provide a comprehensive and cautionary framework for handling this
reagent.

Chapter 1: Hazard Identification and Classification

Direct GHS classification for 2-chloro-1-(tetrahydro-2-furanyl)ethanone is not readily available.
Therefore, a predicted classification is derived from its constituent functional groups and data
from structural analogues. The primary drivers of its hazardous profile are the reactive a-chloro
ketone and the flammable ether ring.
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1.1 Predicted GHS Classification

The following classification is inferred based on analogous compounds. The a-chloro ketone
group is a powerful electrophile and alkylating agent, while the THF moiety contributes to

flammability.
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Hazard Class

Hazard Category

Hazard Statement

Basis for
Classification
(Analogous
Compounds)

Acute Toxicity, Oral

Category 4

H302: Harmful if

swallowed

Based on 2-chloro-1-
(furan-2-
yl)ethanone[1] and
general toxicity of a-
halo ketones.

Skin

Corrosion/Irritation

Category 1B

H314: Causes severe
skin burns and eye

damage

Primary Hazard.
Based on 2-chloro-1-
(furan-2-yl)ethanone,
which is a potent
corrosive[l]. This
functional group is
highly reactive with
biological

nucleophiles.

A direct consequence
of the H314

Serious Eye H318: Causes serious  classification. The
o Category 1 o
Damage/Irritation eye damage material is expected to
be highly corrosive to
ocular tissue.[1][2]
Based on 2-chloro-1-
B (furan-2-
Specific Target Organ
L ) H335: May cause yl)ethanone[1] and the
Toxicity (Single Category 3 ) S o
respiratory irritation irritant nature of
Exposure) - .
similar chlorinated
organic compounds.
Flammable Liquids Category 3/4 H226/H227: Based on the

Flammable or

Combustible liquid

tetrahydrofuran core,

which is flammable.

and vapor The exact flash point
is unknown, but
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caution is warranted.

[3]

1.2 Supplemental Hazard Information

o EUHO019: May form explosive peroxides. This is a critical hazard associated with the
tetrahydrofuran ring.[4][5] Ethers are known to form peroxides upon exposure to air and light,
which can detonate upon heating or concentration.

Chapter 2: Toxicological Profile and Exposure
Routes

The toxicological properties are primarily dictated by the a-chloro ketone group, which can act
as a covalent modifier of biological macromolecules.

e Mechanism of Toxicity: The carbon atom bearing the chlorine is highly electrophilic. It is
susceptible to nucleophilic attack by amino, sulfhydryl, and hydroxyl groups found in proteins
and DNA. This alkylation can disrupt cellular function, leading to cytotoxicity.

e Primary Exposure Routes:

o Dermal Contact: Due to its predicted corrosive nature, skin contact is a primary concern
and can lead to severe chemical burns.[1]

o Ocular Contact: Contact with the eyes is likely to cause severe, potentially irreversible
damage.[1][2]

o Inhalation: Vapors or aerosols may cause severe irritation to the respiratory tract.[1][6]

o Ingestion: The compound is predicted to be harmful if swallowed, causing irritation or
burns to the gastrointestinal tract.[1][7]

Chapter 3: Physical and Chemical Properties

A comprehensive dataset for the target molecule is unavailable. The table below includes
calculated values and data from the non-chlorinated analogue, (S)-1-(tetrahydrofuran-2-
yl)ethanone, for reference.
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Property Value Source | Comment
Molecular Formula CeHoClO2 Calculated
Molecular Weight 148.59 g/mol Calculated
Appearance Likely a liquid Inferred from analogues
Boiling Point Not Available

Assume it is
Flash Point Not Available flammable/combustible based

on the THF moiety.[3]

Stable under recommended

storage conditions. May form

Incompatible with strong

oxidizing agents, strong bases,

Stability ) ) )
explosive peroxides on and strong reducing agents.[7]
exposure to air.[4][5][8] [8]
Upon combustion, may
produce carbon monoxide
Hazardous Decomposition (CO), carbon dioxide (COz),

and hydrogen chloride (HCI)
gas.[7][8]

Chapter 4: Experimental Protocols: A Safety-First

Workflow

Adherence to a strict, multi-layered safety protocol is non-negotiable when handling this

reagent. The causality behind these steps is to prevent contact and inhalation by establishing

multiple barriers between the researcher and the chemical.

4.1 Engineering Controls & Personal Protective Equipment (PPE)

This workflow follows the hierarchy of controls, prioritizing engineering solutions over personal

reliance.

© 2026 BenchChem. All rights reserved. 5/11

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/S_-1-_tetrahydrofuran-2-yl_ethanone
https://www.merckmillipore.com/Web-CH-Site/en_US/-/CHF/ShowDocument-File?ProductSKU=MDA_CHEM-113364&DocumentType=MSD&DocumentId=113364_SDS_IE_EN.PDF&DocumentUID=424342&Language=EN&Country=IE&Origin=null
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/109040-SDS-EN.pdf
https://www.fishersci.dk/store/msds?partNumber=10796121&countryCode=DK&language=en
https://www.fishersci.com/store/msds?partNumber=AC102551000&productDescription=2-ACETYLFURAN%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.dk/store/msds?partNumber=10796121&countryCode=DK&language=en
https://www.fishersci.com/store/msds?partNumber=AC102551000&productDescription=2-ACETYLFURAN%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.dk/store/msds?partNumber=10796121&countryCode=DK&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134198?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Engineering Controls

E:enified Chemical Fume HOO(D [Accesslhle Eyewash Statlorﬁ Fig 1. Hierarchy of Controls for Handling 2-chloro-1-(tetrahydro-2-furanyl)ethanone.

& Safety Shower

Personal Protective Equipment (PPE)

Splash-Proof Goggles & Heavy-Duty Chemical Resistant Gloves Flame-Resistant Lab Coat Respirator (if ventilation is inadequate
Face Shield (e.g., Butyl Rubber) (fully buttoned) or aerosols are generated)

Click to download full resolution via product page
Caption: Fig 1. Hierarchy of Controls.
4.2 Safe Handling and Use Protocol
e Preparation:

o Peroxide Check: Before use, especially with older containers, test for peroxides using
peroxide test strips. If peroxides are present, consult with safety personnel for quenching
procedures. Do not proceed.

o Designate Area: Clearly demarcate the work area within the fume hood. Ensure all
necessary equipment (glassware, reagents, quench solutions) is inside the hood before
starting.

o PPE Donning: Don all required PPE as specified in Figure 1. Check glove integrity.
» Execution:

o Inert Atmosphere: Handle the reagent under an inert atmosphere (e.g., Nitrogen or Argon)
whenever possible to prevent moisture contamination and peroxide formation.

o Dispensing: Use a syringe or cannula for liquid transfers. Avoid pouring, which can cause
splashing. Keep the container tightly closed when not in use.[9][10]
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o Temperature Control: Keep away from heat, sparks, and open flames.[10][11] If heating a
reaction, use a controlled heating mantle and a condenser.

o Post-Experiment:

o Quenching: Quench any residual reagent in reaction flasks with a suitable nucleophile
(e.g., sodium bisulfite solution) before removal from the fume hood.

o Decontamination: Decontaminate all surfaces and glassware that came into contact with
the chemical.

o Waste Disposal: Dispose of all waste (liquid and solid) in clearly labeled, sealed
hazardous waste containers according to institutional and local regulations.[6][7]

o PPE Doffing: Remove PPE in the correct order (gloves first), avoiding contact with the
contaminated outer surfaces. Wash hands and forearms thoroughly after handling.[6]

Chapter 5: Emergency and First Aid Procedures

Immediate and decisive action is critical in the event of an exposure.
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Immediate First Aid Response

1. Immediately remove all contaminated clothing.
Skin Contact | 2. Flush skin with copious amounts of water for at least 15 minutes.
3. Seek immediate medical attention. \

Dermal L —

1. Immediately flush eyes with water for at least 15-20 minutes, holding eyelids open.
Eye Contact 2. Remove contact lenses, if present and easy to do.
3. Seek immediate medical attention (ophthalmologist).

Fig 2. First Aid Workflow for Exposures.

Ocular

B Medical
/"" Attention
| 1. Move person to fresh air.

Inhalation | 2. If breathing is difficult, provide oxygen.
3. Seek immediate medical attention.

\ 1. Do NOT induce vomiting. /

Ingestion 2. Rinse mouth with water.
3. Seek immediate medical attention.

Exposure Event Respiratory

Click to download full resolution via product page

Caption: Fig 2. First Aid Workflow for Exposures.

5.1 Spill Management

e Small Spills (in fume hood):

[¢]

Ensure personal protective equipment is worn.

[¢]

Absorb the spill with an inert, non-combustible material like vermiculite or sand.

Collect the absorbed material into a sealed, labeled hazardous waste container.

o

o

Decontaminate the area with a suitable solvent, followed by soap and water.

o Large Spills:
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o Evacuate the immediate area and alert personnel.
o Remove all sources of ignition.[9]

o Contact your institution's environmental health and safety (EHS) department immediately.
Do not attempt to clean up a large spill without specialized training and equipment.

Conclusion

While 2-chloro-1-(tetrahydro-2-furanyl)ethanone lacks a specific, well-documented safety
record, a proactive hazard assessment based on its chemical structure provides a clear path to
its safe handling. The corrosive and alkylating nature of the a-chloro ketone group, combined
with the flammability and peroxide-forming potential of the tetrahydrofuran ring, demands the
highest level of caution. By implementing robust engineering controls, utilizing appropriate
PPE, and adhering to the stringent protocols outlined in this guide, researchers can effectively
mitigate the risks associated with this versatile chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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